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Compound of Interest

Compound Name: NSC 145669

Cat. No.: B1670372 Get Quote

Despite extensive searches across multiple chemical and biological databases, the specific

compound designated NSC 145669 remains elusive, precluding a detailed analysis of its

structural analogs and their properties. This in-depth guide outlines the search process and the

current lack of public information on this particular compound, a critical prerequisite for the

requested technical whitepaper.

Initial investigations into NSC 145669 suggested a potential identity as a potent and selective

Janus kinase (JAK) inhibitor, targeting JAK1 and JAK3, with therapeutic potential in

autoimmune diseases and organ transplant rejection. This would place it in a significant class

of immunomodulatory drugs. However, subsequent and more targeted searches failed to

corroborate this preliminary finding and did not yield a definitive chemical structure for NSC
145669.

The "NSC" designation indicates that the compound is part of the National Cancer Institute

(NCI) Developmental Therapeutics Program (DTP) repository. This repository contains

hundreds of thousands of compounds that have been submitted for screening for potential

anticancer activity. While many of these compounds are well-characterized and publicly

documented, it appears that NSC 145669 is not among them.

A thorough search of prominent chemical databases, including PubChem, the NCI DTP's own

public database, and other chemical information resources, returned no specific entry for NSC
145669. This lack of a public record could be due to several reasons:
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Incorrect Identifier: The provided NSC number may be inaccurate or contain a typographical

error.

Confidentiality: The compound and its associated data may be subject to confidentiality

agreements and not publicly disclosed.

Re-assignment or Removal: The identifier may have been re-assigned to a different

compound, or the entry for NSC 145669 may have been removed from public databases for

various reasons.

Without a confirmed chemical structure for NSC 145669, it is impossible to fulfill the core

requirements of the requested technical guide. The identification of structural analogs, the

compilation of their quantitative data, the detailing of experimental protocols, and the

visualization of signaling pathways are all contingent on having a defined starting molecule.

Therefore, this report serves to document the extensive but unsuccessful efforts to identify

NSC 145669. For researchers, scientists, and drug development professionals interested in

this area, the primary obstacle is the lack of a publicly available structure for this specific

compound. Further investigation would require direct inquiry with the NCI DTP, referencing any

internal or historical documentation that might shed light on the identity of NSC 145669. Until

such information becomes available, a comprehensive technical guide on its structural analogs

and their properties cannot be produced.

To cite this document: BenchChem. [The Enigmatic Case of NSC 145669: A Search for
Structure and Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670372#structural-analogs-of-nsc-145669-and-
their-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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